1-Iodo-3-methoxy-5-(trifluoromethyl)benzene
Cat. No. B2364529
Key on ui cas rn:
868167-60-6
M. Wt: 302.035
InChI Key: CXZYUVZKTYSSFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]([NH2:6])[cH:7][c:8]([C:10]([F:11])([F:12])[F:13])[cH:9]1.[I-:15].[K+:14]>>[CH3:1][O:2][c:3]1[cH:4][c:5]([I:15])[cH:7][c:8]([C:10]([F:11])([F:12])[F:13])[cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COc1cc(N)cc(C(F)(F)F)c1
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[I-]
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Name
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[K+]
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Outcomes
Product
|
Name
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|
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Type
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product
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Smiles
|
COc1cc(I)cc(C(F)(F)F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
